Cas no 2866254-65-9 (2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid)

• Product Name: 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid
• CAS No: 2866254-65-9
• MF: C₂₃H₂₅NO₅
• MW: 395.448306798935
• CID: 6110016
• PubChem ID: 165950323
• Update Time: 2025-05-20

2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2866254-65-9
• 2-[(1S,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)cyclohexyl]oxyacetic acid
• EN300-39847102
• 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid

• Inchi： 1S/C23H25NO5/c25-22(26)14-28-21-12-6-5-11-20(21)24-23(27)29-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-21H,5-6,11-14H2,(H,24,27)(H,25,26)/t20-,21-/m0/s1
• InChI Key： YWRSUIWBESKNMS-SFTDATJTSA-N
• SMILES： O(CC(=O)O)[C@H]1CCCC[C@@H]1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 395.17327290g/mol
• Monoisotopic Mass: 395.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid

Research Brief on 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid (CAS: 2866254-65-9)

In recent years, the compound 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid (CAS: 2866254-65-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclohexyloxyacetic acid moiety makes it a versatile intermediate in organic synthesis and bioconjugation strategies.

Recent studies have focused on the synthesis and optimization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have reported improved yields and purity through novel coupling reagents and reaction conditions. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this compound in the synthesis of cyclic peptides, highlighting its role in stabilizing secondary structures and improving bioavailability.

In addition to its synthetic applications, 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid has shown promise in targeted drug delivery systems. A 2024 study in ACS Chemical Biology explored its conjugation with anticancer agents, resulting in enhanced tumor specificity and reduced off-target effects. The cyclohexyl ring was found to contribute to improved membrane permeability, while the Fmoc group facilitated controlled release under physiological conditions.

Further investigations into the mechanistic aspects of this compound have revealed its potential as a modulator of protein-protein interactions (PPIs). Computational modeling and in vitro assays have identified its ability to bind selectively to specific protein domains, making it a candidate for the development of PPI inhibitors. These findings were corroborated by a recent Nature Communications article, which highlighted its efficacy in disrupting oncogenic signaling pathways.

Despite these advancements, challenges remain in scaling up the production of 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid and optimizing its pharmacokinetic properties. Current research efforts are directed toward addressing these limitations through structural modifications and formulation strategies. Collaborative initiatives between academia and industry are expected to accelerate its transition from bench to bedside.

In conclusion, 2-{[(1S,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]oxy}acetic acid represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to targeted therapeutics, underscore its potential to address unmet medical needs. Future studies will likely focus on expanding its utility and overcoming existing challenges to fully realize its therapeutic potential.